Cas no 1250570-10-5 (1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1250570-10-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD14619983
• CID: 2133588
• PubChem ID: 53534949
• Update Time: 2023-11-20

1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-isopropyl-1H-pyrazole-4-carboxylic acid
• 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 1-ethyl-3-(methylethyl)pyrazole-4-carboxylic acid
• SBB073867
• STL415120
• NE40757
• ST45256228
• Z1250132669

• MDL： MFCD14619983
• Inchi： 1S/C9H14N2O2/c1-4-11-5-7(9(12)13)8(10-11)6(2)3/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： IVARKJYLODBSBA-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC)N=C1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 316.1±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives